Cas no 64395-03-5 (1,3-Benzenedicarboxylic acid, 2-bromo-5-(1,1-dimethylethyl)-)

• Product Name: 1,3-Benzenedicarboxylic acid, 2-bromo-5-(1,1-dimethylethyl)-
• CAS No: 64395-03-5
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 2791993
• PubChem ID: 432692
• Update Time: 2025-04-21

1,3-Benzenedicarboxylic acid, 2-bromo-5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(tert-butyl)isophthalic acid
• 64395-03-5
• DTXSID80330796
• DA-41807
• 1,3-Benzenedicarboxylic acid, 2-bromo-5-(1,1-dimethylethyl)-
• DTXCID40281891

• Inchi： 1S/C12H13BrO4/c1-12(2,3)6-4-7(10(14)15)9(13)8(5-6)11(16)17/h4-5H,1-3H3,(H,14,15)(H,16,17)
• InChI Key： OZAYOMJBHRYFOQ-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC(=CC=1C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 299.99972Da
• Monoisotopic Mass: 299.99972Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.6Ų